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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxypropanol, also known as propylene glycol methyl ether (PGME), is a versatile and
effective solvent widely utilized in the formulation of agricultural pesticides. Its favorable
physicochemical properties, including high solvency for a wide range of active ingredients (Als),
miscibility with water, and a good balance of volatility, make it a valuable component in
developing stable and efficacious pesticide products.[1][2][3] This document provides detailed
application notes and experimental protocols for the use of methoxypropanol in agricultural
pesticide formulations, targeting researchers, scientists, and professionals involved in pesticide
development.

Physicochemical Properties of Methoxypropanol

A thorough understanding of the physicochemical properties of methoxypropanol is essential
for its effective incorporation into pesticide formulations. Key properties are summarized in the
table below.
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Property Value

Chemical Formula C4H1002
Molecular Weight 90.12 g/mol
Appearance Colorless liquid
Odor Mild, ether-like
Boiling Point 120 °C (248 °F)
Flash Point 31 °C (88 °F)
Density 0.919 g/cm?
Solubility in Water Miscible

Vapor Pressure 11.7 hPa (at 20 °C)

Applications in Agricultural Formulations

Methoxypropanol serves several critical functions in agricultural pesticide formulations:

e Solvent: It is an excellent solvent for a diverse range of active ingredients, including
herbicides, insecticides, and fungicides.[2][3] Its strong solvency power helps to maintain the
Al in a dissolved state, preventing crystallization and ensuring a homogeneous formulation.

[1]

o Coupling Agent: In emulsifiable concentrate (EC) and suspension concentrate (SC)
formulations, methoxypropanol can act as a coupling agent, improving the compatibility
and stability of the mixture.

 Volatility Modifier: Its moderate evaporation rate can influence the drying time of the spray
deposit on plant surfaces, potentially affecting the uptake and efficacy of the active
ingredient.

Experimental Protocols

Detailed methodologies for key experiments are crucial for evaluating the performance of
methoxypropanol in pesticide formulations.
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Protocol 1: Determination of Active Ingredient Solubility
in Methoxypropanol

Objective: To determine the saturation solubility of a pesticide active ingredient in

methoxypropanol at a specific temperature.

Materials:

Pesticide Active Ingredient (analytical grade)
Methoxypropanol (reagent grade)

Glass vials with screw caps

Analytical balance

Shaking incubator or magnetic stirrer with temperature control
Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrumentation

Procedure:

Prepare a series of saturated solutions by adding an excess amount of the active ingredient
to a known volume of methoxypropanol in separate vials.

Securely cap the vials and place them in a shaking incubator set to a constant temperature
(e.g., 25°C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After equilibration, cease agitation and allow any undissolved solids to settle.

Carefully transfer a known volume of the supernatant to a centrifuge tube.
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Centrifuge the samples to remove any remaining suspended particles.

Accurately dilute an aliquot of the clear supernatant with a suitable solvent.

Analyze the concentration of the dissolved active ingredient using a validated HPLC method.

The resulting concentration represents the solubility of the active ingredient in
methoxypropanol at the tested temperature.

Protocol 2: Accelerated Storage Stability Test

Objective: To evaluate the chemical and physical stability of a pesticide formulation containing
methoxypropanol under accelerated storage conditions.

Materials:

o Test pesticide formulation containing methoxypropanol

» Control formulation (without methoxypropanol, if applicable)

e Glass containers with airtight seals

o Oven capable of maintaining a constant temperature (e.g., 54 £ 2°C)

e Analytical instrumentation for active ingredient quantification (e.g., HPLC, GC)

» Equipment for physical property assessment (e.g., viscometer, pH meter, particle size
analyzer)

Procedure:
o Package the test and control formulations in appropriate, sealed glass containers.

e Analyze the initial concentration of the active ingredient and the initial physical properties
(e.g., pH, viscosity, appearance, particle size distribution for SC formulations) of both
formulations at time zero.

¢ Place the containers in an oven maintained at 54 + 2°C for 14 days.
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o After 14 days, remove the samples and allow them to equilibrate to room temperature.

 Visually inspect the samples for any physical changes, such as phase separation,
crystallization, sedimentation, or color change.

e Re-analyze the concentration of the active ingredient in both the test and control
formulations.

e Measure the final physical properties of both formulations.

o Compare the degradation of the active ingredient and the changes in physical properties
between the test and control formulations. A lower degradation rate and minimal changes in
physical properties indicate good stability.

Protocol 3: Emulsion Stability Test (for EC Formulations)

Objective: To assess the ability of an emulsifiable concentrate formulation containing
methoxypropanol to form a stable emulsion upon dilution with water.

Materials:

o EC formulation containing methoxypropanol

o Standard hard water (e.g., CIPAC Standard Water D)
e Graduated cylinders (100 mL) with stoppers

Procedure:

Add 95 mL of standard hard water to a 100 mL graduated cylinder.

Add 5 mL of the EC formulation to the cylinder.

Stopper the cylinder and invert it 10 times.

Allow the cylinder to stand undisturbed and observe the emulsion at specified time intervals
(e.g., 5, 30, 60, and 120 minutes).

Record the volume of any cream or sediment that forms at the top or bottom of the cylinder.
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» A stable emulsion will show minimal or no separation over the observation period.

Protocol 4: Physical Compatibility "Jar Test"

Objective: To assess the physical compatibility of a pesticide formulation containing
methoxypropanol with other tank-mix partners (e.g., other pesticides, adjuvants, liquid
fertilizers).

Materials:

Pesticide formulation containing methoxypropanol

Other tank-mix components

Water from the intended spray source

Clear glass jars (e.g., 1-quart) with lids

Pipettes or graduated cylinders

Procedure:

e Add one pint of the carrier (water or liquid fertilizer) to a clear glass jar.

« |If a compatibility agent is being tested, add it to the jar and mix.

o Add the tank-mix partners one at a time in the proper mixing order (consult product labels),
capping and inverting the jar to mix after each addition. The typical order is:

o Wettable powders (WP) and dry flowables (DF)

o

Water-dispersible granules (WDG)

[¢]

Flowables (F) and suspension concentrates (SC)

[¢]

Solutions (S)

[e]

Emulsifiable concentrates (EC)
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 After all components have been added, shake the jar vigorously for 15-30 seconds.

o Let the jar stand for at least 15 minutes and observe for any signs of incompatibility, such as
phase separation, precipitation, flocculation, or gelling.

o If the mixture remains uniform, the components are considered physically compatible.

Data Presentation

Table 1: Physicochemical Properties of Methoxypropanol

Property Value Reference
Chemical Formula C4H1002

Molecular Weight 90.12 g/mol [2]
Appearance Colorless liquid [2]

Odor Mild, ether-like

Boiling Point 120 °C (248 °F) [4]

Flash Point 31 °C (88 °F) [3]

Density 0.919 g/cm?3 [5]
Solubility in Water Miscible [3]

Vapor Pressure 11.7 hPa (at 20 °C)

Table 2: Example of Accelerated Storage Stability Data
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Final Al Conc.

. Initial Al Conc. Al Degradation Physical

Formulation (%) after 14

(%) (%) Appearance

days at 54°C

Formulation A
(with Homogeneous,

25.2 24.9 1.2 _
Methoxypropanol no separation
)
Formulation B

) Phase

(without )

25.1 23.8 5.2 separation
Methoxypropanol
) observed

Table 3: Example of Emulsion Stability Data

Formulation A (with Formulation B (without
Time (minutes) Methoxypropanol) - Methoxypropanol) -
Cream/Sediment (mL) Cream/Sediment (mL)
5 0 0.5
30 0.2 15
60 0.3 2.8
120 0.5 4.2

Visualizations

Phase 1: Pre-formulation Phase 2: Formulation Development Phase 3: Performance Testing

Active Ingredient Solvent Screening Solubility Testing Prototype Formulation Component Ratio Stability Testing Compatibility Testing Biological Efficacy
Physicochemical Properties. (incl. Methoxypropanol) Y 9 (EC, SC, etc)) Optimization (Accelerated, Cold) (Jar Test) Evaluation
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Caption: A simplified workflow for the development of pesticide formulations incorporating
methoxypropanol.
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Caption: Experimental workflow for the accelerated storage stability test of a pesticide
formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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